3-Benzyl-2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
3-Benzyl-2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
Brand Name:
Vulcanchem
CAS No.:
354551-66-9
VCID:
VC0458741
InChI:
InChI=1S/C32H29ClN2O2S/c33-25-15-13-23(14-16-25)27(36)21-38-31-34-29-26-12-6-5-11-24(26)19-32(17-7-2-8-18-32)28(29)30(37)35(31)20-22-9-3-1-4-10-22/h1,3-6,9-16H,2,7-8,17-21H2
SMILES:
C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)N(C(=N4)SCC(=O)C5=CC=C(C=C5)Cl)CC6=CC=CC=C6
Molecular Formula:
C32H29ClN2O2S
Molecular Weight:
541.1g/mol
3-Benzyl-2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
CAS No.: 354551-66-9
Main Products
VCID: VC0458741
Molecular Formula: C32H29ClN2O2S
Molecular Weight: 541.1g/mol
![3-Benzyl-2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one - 354551-66-9](/images/no_structure.jpg)
| CAS No. | 354551-66-9 |
|---|---|
| Product Name | 3-Benzyl-2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one |
| Molecular Formula | C32H29ClN2O2S |
| Molecular Weight | 541.1g/mol |
| IUPAC Name | 3-benzyl-2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one |
| Standard InChI | InChI=1S/C32H29ClN2O2S/c33-25-15-13-23(14-16-25)27(36)21-38-31-34-29-26-12-6-5-11-24(26)19-32(17-7-2-8-18-32)28(29)30(37)35(31)20-22-9-3-1-4-10-22/h1,3-6,9-16H,2,7-8,17-21H2 |
| Standard InChIKey | BZRSDKBEONOSMC-UHFFFAOYSA-N |
| SMILES | C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)N(C(=N4)SCC(=O)C5=CC=C(C=C5)Cl)CC6=CC=CC=C6 |
| Canonical SMILES | C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)N(C(=N4)SCC(=O)C5=CC=C(C=C5)Cl)CC6=CC=CC=C6 |
| PubChem Compound | 1772263 |
| Last Modified | Nov 11 2021 |
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